Cas no 3456-75-5 (2-(5-fluoro-2-nitrophenyl)acetonitrile)

2-(5-fluoro-2-nitrophenyl)acetonitrile structure

3456-75-5 structure

Product Name:2-(5-fluoro-2-nitrophenyl)acetonitrile

CAS No:3456-75-5

Molecular Formula:C₈H₅N₂O₂F

Molecular Weight:180.1359

MDL:MFCD00039742

CID:84749

PubChem ID:18945

2-(5-fluoro-2-nitrophenyl)acetonitrile Properties

Names and Identifiers

- 5-Fluoro-2-nitrophenylacetonitrile
- 2-(5-fluoro-2-nitrophenyl)acetonitrile
- Acetonitrile,(5-fluoro-2-nitrophenyl)
- ACETONITRILE,2-(5-FLUORO-2-NITROPHENYL)
- AmbkkkkK707
- Benzeneacetonitrile,5-fluoro-2-nitro
- DTXSID20188096
- (5-fluoro-2-nitrophenyl)acetonitrile
- BRN 2617246
- Benzeneacetonitrile, 5-fluoro-2-nitro-
- AS-46156
- MFCD00039742
- ACETONITRILE, 2-(5-FLUORO-2-NITROPHENYL)-
- CS-0314088
- FT-0634865
- SCHEMBL10687053
- 3456-75-5
- YETOJTGGLXHUCS-UHFFFAOYSA-N
- AKOS005257707
- 5-Fluoro-2-nitrobenzeneacetonitrile
- Acetonitrile, (5-fluoro-2-nitrophenyl)-
- CL8965
- BP-13097
- DB-048647
- BBL101303
- STL555099
- +Expand
- MDL： MFCD00039742
- InChIKey： YETOJTGGLXHUCS-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H5FN2O2/c9-7-1-2-8(11(12)13)6(5-7)3-4-10/h1-2,5H,3H2
- SMILES： C1=C(C=C(CC#N)C(=C1)[N+](=O)[O-])F

Computed Properties

Exact Mass: 180.03400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 180.034
Heavy Atom Count: 13
Complexity: 242
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 69.6A^2

Experimental Properties

LogP: 2.32318
PSA: 69.61000
Refractive Index: 1.554
Boiling Point: 303.6°Cat760mmHg
Melting Point: 70-72°C
Flash Point: 137.4°C
Color/Form: Grayish yellow crystal
Solubility: Not determined
Density: 1.367

2-(5-fluoro-2-nitrophenyl)acetonitrile Security Information

RTECS：AM0200000
Safety Term：6.1
Packing Group：III
Packing Group：III
Hazard Level：6.1
Hazardous Material transportation number：UN3439
PackingGroup：III
HazardClass：6.1

2-(5-fluoro-2-nitrophenyl)acetonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(5-fluoro-2-nitrophenyl)acetonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0034QG-5g	5-Fluoro-2-nitrobenzeneacetonitrile	3456-75-5	95%	5g	$115.00	2024-05-05
A2B Chem LLC	AB45304-1g	2-(5-Fluoro-2-nitrophenyl)acetonitrile	3456-75-5	95%	1g	$28.00	2024-04-20
Aaron	AR0034YS-1g	5-Fluoro-2-nitrobenzeneacetonitrile	3456-75-5	98%	1g	$27.00
abcr	AB205441-5 g	5-Fluoro-2-nitrophenylacetonitrile; .	3456-75-5		5 g	€232.70	2023-07-20
Ambeed	A338470-1g	2-(5-Fluoro-2-nitrophenyl)acetonitrile	3456-75-5	97%	1g	$35.0
Apollo Scientific	PC430509-1g	5-Fluoro-2-nitrophenylacetonitrile	3456-75-5	95%	1g	£35.00	2023-09-01
Crysdot LLC	CD12080985-25g	2-(5-Fluoro-2-nitrophenyl)acetonitrile	3456-75-5	95+%	25g	$358
eNovation Chemicals LLC	D549187-1g	2-(5-fluoro-2-nitrophenyl)acetonitrile	3456-75-5	95%	1g	$268	2022-09-05
Fluorochem	033730-1g	5-Fluoro-2-nitrophenylacetonitrile	3456-75-5	99%	1g	￡35.00	2022-03-01
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H26125-1g	5-Fluoro-2-nitrophenylacetonitrile, 99%	3456-75-5	99%	1g	￥2168.00	2023-03-18

2-(5-fluoro-2-nitrophenyl)acetonitrile Suppliers

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:3456-75-5)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:3456-75-5)2-(5-fluoro-2-nitrophenyl)acetonitrile

Purity:99%

Quantity:25g

Price($):288.0